Cas no 1806758-04-2 (3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid)

3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid is a fluorinated pyridine derivative with a unique structural configuration, combining fluoromethyl, methoxy, and trifluoromethoxy substituents. This compound exhibits enhanced stability and reactivity due to the electron-withdrawing effects of the fluorine atoms, making it valuable in pharmaceutical and agrochemical synthesis. The acetic acid moiety at the 6-position provides a versatile functional handle for further derivatization or conjugation. Its distinct substitution pattern contributes to improved metabolic resistance and bioavailability in active intermediates. The compound is particularly useful in the development of fluorinated bioactive molecules, where its structural features can influence binding affinity and selectivity. Suitable for controlled reactions under standard laboratory conditions.

3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid structure

1806758-04-2 structure

Product Name:3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

CAS No:1806758-04-2

MF:C₁₀H₉F₄NO₄

MW:283.176377058029

CID:4813170

Update Time:2025-06-15

3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid
- Inchi： 1S/C10H9F4NO4/c1-18-7-2-5(3-8(16)17)15-9(6(7)4-11)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
- InChI Key： LDTYPMQCFHFOCD-UHFFFAOYSA-N
- SMILES： FCC1=C(N=C(CC(=O)O)C=C1OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 312
XLogP3: 2
Topological Polar Surface Area: 68.6

3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029084188-1g	3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid	1806758-04-2	97%	1g	$1,475.10	2022-03-31

3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Related Literature

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Additional information on 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806758-04-2)

The compound 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806758-04-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a fluoromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine. This compound’s pyridine core and acetic acid functionality further expand its utility in designing bioactive molecules.

The synthesis of CAS No. 1806758-04-2 involves multi-step organic reactions, including fluorination and etherification. Its trifluoromethoxy group, in particular, has attracted attention for its ability to improve lipophilicity and membrane permeability—a hot topic in drug development forums. Researchers are also exploring its applications in agrochemicals, where fluorinated pyridines are known to enhance pesticidal activity.

From an environmental perspective, the biodegradability and ecotoxicology of fluorinated compounds like 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid are under scrutiny. Regulatory agencies and sustainability-focused industries are actively investigating greener synthesis routes. This aligns with the broader trend of green chemistry, a frequently searched term in scientific databases.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry—techniques widely discussed in academic and industrial circles. Its stability under various pH conditions is another area of interest, particularly for formulators developing pharmaceutical formulations or crop protection products.

In summary, 3-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid represents a compelling case study in fluorinated heterocyclic chemistry. Its dual applicability in life sciences and material science ensures continued relevance in research pipelines. As the scientific community prioritizes structure-activity relationships and sustainable synthesis, this compound’s role is poised to expand further.